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Compound of Interest

Compound Name: Cabozantinib-d6

Cat. No.: B12426220

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety protocols and logistical plans for the handling and
disposal of Cabozantinib-d6, a deuterated form of a potent receptor tyrosine kinase inhibitor.
Due to its cytotoxic nature, strict adherence to these guidelines is paramount to ensure
personnel safety and prevent environmental contamination.

l. Personal Protective Equipment (PPE)

The primary defense against exposure to Cabozantinib-d6 is the consistent and correct use of
appropriate Personal Protective Equipment. As a cytotoxic compound, it is known to cause skin
and serious eye irritation and may also lead to respiratory irritation[1].

Summary of Recommended Personal Protective Equipment:
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Il. Experimental Protocols: Handling and Disposal

A. Engineering Controls and General Handling:

¢ Ventilation: All work with solid or concentrated forms of Cabozantinib-d6 must be conducted

in a certified chemical fume hood or a Class Il Biosafety Cabinet (BSC) to minimize

inhalation exposure[3][6]. The work surface should be covered with a disposable, plastic-

backed absorbent pad which should be disposed of as cytotoxic waste after the

procedure[7].
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o Eyewash and Safety Shower: An eyewash station and safety shower must be readily
accessible in the laboratory where Cabozantinib-d6 is handled[2][6].

e Handwashing: Hands should be washed thoroughly with soap and water before and
immediately after handling the compound, even if gloves were worn[1].

» Eating and Drinking: Eating, drinking, and applying cosmetics are strictly prohibited in the
areas where Cabozantinib-d6 is handled[1].

B. Spill Management Protocol:

o Evacuate and Secure: Immediately alert others in the area and restrict access to the spill
site.

» Don PPE: Before attempting to clean the spill, don the appropriate PPE as outlined in the
table above.

o Containment: For liquid spills, cover with an absorbent material from a chemical spill kit. For
solid spills, gently cover with damp absorbent pads to avoid raising dust.

» Cleaning: Carefully clean the spill area, working from the outside in. Decontaminate the area
with a suitable solvent like alcohol, followed by a detergent and water[6].

o Waste Disposal: All materials used for spill cleanup, including contaminated PPE, must be
placed in a designated, sealed, and labeled cytotoxic waste container[1].

C. Waste Disposal Plan:

All waste contaminated with Cabozantinib-d6 is considered cytotoxic waste and must be
handled and disposed of according to institutional and regulatory guidelines.

e Solid Waste: This includes contaminated gloves, gowns, absorbent pads, and any labware. It
should be collected in a designated, puncture-resistant, and clearly labeled "Cytotoxic
Waste" or "Chemotherapeutic Waste" container[8].

e Liquid Waste: Unused solutions containing Cabozantinib-d6 should be collected in a sealed,
leak-proof, and clearly labeled waste container. Do not dispose of liquid waste down the
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drain[8].

o Sharps: Any sharps, such as needles or contaminated glassware, must be disposed of in a
designated sharps container for cytotoxic waste.

o Decontamination: All non-disposable equipment that has come into contact with
Cabozantinib-d6é must be decontaminated.

lll. Visual Guidance: PPE Workflow

The following diagram illustrates the correct sequence for donning and doffing Personal
Protective Equipment to minimize the risk of contamination.

Doffing PPE

Remove Outer Gloves }—» Remove Gown H Wash Hands H Remove Eye/Face Protection }—» Remove Respirator (if needed) }—» Remove Inner Gloves H Wash Hands Thoroughly
Donning PPE

’ Wash Hands }——{ Don Inner Gloves }—»’ Don Gown }——{ Don Outer Gloves }——{ Don Eye/Face Protection }—»’ Don Respirator (if needed) ‘

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-cabozantinib-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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